Cas no 54828-80-7 (Trimethyl(1-methyl-1H-pyrrol-2-yl)methylazanium Iodide)

Trimethyl(1-methyl-1H-pyrrol-2-yl)methylazanium iodide is a quaternary ammonium salt featuring a pyrrole-derived substituent. This compound is notable for its structural versatility, combining a positively charged trimethylazanium group with a heterocyclic 1-methyl-1H-pyrrol-2-yl moiety, which may enhance its reactivity in organic synthesis. The iodide counterion contributes to its solubility in polar solvents, facilitating its use in nucleophilic substitution reactions or as an intermediate in the preparation of functionalized pyrrole derivatives. Its well-defined molecular structure makes it suitable for applications in medicinal chemistry, materials science, and catalysis, where precise control over electronic and steric properties is required. The compound’s stability under standard conditions further supports its utility in laboratory settings.

Trimethyl(1-methyl-1H-pyrrol-2-yl)methylazanium Iodide structure

54828-80-7 structure

Product Name:Trimethyl(1-methyl-1H-pyrrol-2-yl)methylazanium Iodide

CAS No:54828-80-7

MF:C₉H₁₇IN₂

MW:280.149154424667

CID:353569

PubChem ID:12346658

Update Time:2025-06-07

Trimethyl(1-methyl-1H-pyrrol-2-yl)methylazanium Iodide Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2-methanaminium, N,N,N,1-tetramethyl-, iodide
- trimethyl-[(1-methylpyrrol-2-yl)methyl]azanium,iodide
- trimethyl[(1-methyl-1H-pyrrol-2-yl)methyl]azaniumiodide
- DTXSID90492814
- (1-methylpyrrol-2-yl)methyl trimethylammonium iodide
- XFNZPXDBHAVOCN-UHFFFAOYSA-M
- 54828-80-7
- (1-methylpyrrol-2-yl)methyltrimethylammonium iodide
- Z90662704
- trimethyl[(1-methyl-1H-pyrrol-2-yl)methyl]azanium iodide
- CS-0233905
- trimethyl-[(1-methylpyrrol-2-yl)methyl]azanium;iodide
- SCHEMBL386755
- AKOS000118346
- EN300-13697
- N,N,N-trimethyl(1-methyl-1H-pyrrol-2-yl)methanaminium iodide
- Trimethyl(1-methyl-1H-pyrrol-2-yl)methylazanium Iodide
- Inchi： 1S/C9H17N2.HI/c1-10-7-5-6-9(10)8-11(2,3)4;/h5-7H,8H2,1-4H3;1H/q+1;/p-1
- InChI Key： XFNZPXDBHAVOCN-UHFFFAOYSA-M
- SMILES： [I-].[N+](C)(C)(C)CC1=CC=CN1C

Computed Properties

Exact Mass: 262.9102
Monoisotopic Mass: 280.04365g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 126
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 4.9Å²

Experimental Properties

PSA: 4.93

Trimethyl(1-methyl-1H-pyrrol-2-yl)methylazanium Iodide Pricemore >>

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TRC	B537948-50mg	Trimethyl[(1-methyl-1H-pyrrol-2-yl)methyl]azanium Iodide	54828-80-7		50mg	$ 70.00	2022-06-07
TRC	B537948-100mg	Trimethyl[(1-methyl-1H-pyrrol-2-yl)methyl]azanium Iodide	54828-80-7		100mg	$ 95.00	2022-06-07
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Enamine	EN300-13697-0.05g	trimethyl[(1-methyl-1H-pyrrol-2-yl)methyl]azanium iodide	54828-80-7	95%	0.05g	$64.0	2023-06-10
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